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Compound of Interest

Compound Name: L-Tyrosine disodium salt dihydrate

Cat. No.: B15680748

Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of L-Tyrosine disodium salt dihydrate, focusing

on the effects of pH.

Frequently Asked Questions (FAQs)
Q1: What is the primary factor affecting the stability of L-Tyrosine disodium salt dihydrate in

aqueous solutions?

The stability of L-Tyrosine disodium salt dihydrate in solution is significantly influenced by

the pH of the solution. Both strongly acidic and alkaline conditions can accelerate its

degradation. Additionally, exposure to light and oxidizing agents can lead to degradation.

Q2: How does pH affect the solubility of L-Tyrosine disodium salt dihydrate?

L-Tyrosine itself has very low solubility in water at a neutral pH (around 0.45 mg/mL). Its

solubility increases significantly under acidic (below pH 2) or alkaline (above pH 9) conditions.

L-Tyrosine disodium salt dihydrate, however, offers much greater solubility in water,

especially around neutral pH.
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Q3: What are the typical degradation pathways for L-Tyrosine in solution?

The primary degradation pathways for L-Tyrosine in solution involve oxidation. Photo-oxidation

can occur upon exposure to light, particularly in the presence of oxygen.[1] This can lead to the

formation of dityrosine and other oxidation products, which may result in discoloration and

precipitation. Under certain conditions, such as in the presence of high concentrations of

hydrochloric acid, halogenation of the tyrosine ring can also occur.[2]

Q4: What is the optimal pH range for the stability of L-Tyrosine solutions?

While specific quantitative data for L-Tyrosine disodium salt dihydrate is limited, information

on similar compounds like N-Acetyl-L-tyrosine suggests that the greatest stability is achieved in

the neutral to slightly acidic pH range (approximately pH 4-7).[3] Both strongly acidic (below pH

3) and alkaline (above pH 8) conditions are likely to increase the rate of degradation.[3]

Q5: How should I prepare and store stock solutions of L-Tyrosine disodium salt dihydrate to

ensure stability?

To maximize stability, it is recommended to prepare solutions fresh. If short-term storage is

necessary, solutions should be kept at 2-8°C and protected from light. For longer-term storage,

freezing at -20°C or below is advisable, though repeated freeze-thaw cycles should be avoided.

The use of buffers to maintain a stable pH within the optimal range is also recommended.

Q6: Can I autoclave solutions containing L-Tyrosine disodium salt dihydrate?

Autoclaving is generally not recommended for solutions containing L-Tyrosine or its salts. The

high temperatures can accelerate degradation. Sterile filtration is the preferred method for

sterilization.

Data Presentation
Table 1: Solubility of L-Tyrosine at Different pH Values
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pH
Approximate Solubility of L-Tyrosine
(mg/mL)

< 2 Increased solubility

3.2 - 7.5 ~ 0.45

> 9 Increased solubility

Note: L-Tyrosine disodium salt dihydrate has a significantly higher aqueous solubility of

approximately 100 mg/mL.[2]

Experimental Protocols
Protocol for Assessing the pH Stability of L-Tyrosine
Disodium Salt Dihydrate
This protocol outlines a forced degradation study to evaluate the stability of L-Tyrosine
disodium salt dihydrate at different pH values.

1. Materials:

L-Tyrosine disodium salt dihydrate

Buffer solutions (e.g., citrate for pH 3 and 5; phosphate for pH 7; borate for pH 9 and 11)

Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) for pH adjustment

High-purity water

HPLC system with a UV detector

HPLC column (e.g., C18)

Mobile phase (e.g., a gradient of acetonitrile and water with a suitable buffer)

Vials for sample incubation

2. Procedure:
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Preparation of Stock Solution: Prepare a stock solution of L-Tyrosine disodium salt
dihydrate in high-purity water at a known concentration (e.g., 10 mg/mL).

Preparation of Test Solutions:

For each pH to be tested (e.g., 3, 5, 7, 9, 11), dilute the stock solution with the

corresponding buffer to a final concentration of 1 mg/mL.

Verify and, if necessary, adjust the final pH of each solution using dilute HCl or NaOH.

Sample Incubation:

Aliquot the test solutions into amber vials to protect from light.

Store the vials at a constant, elevated temperature (e.g., 40°C or 60°C) to accelerate

degradation.

Also, store a set of control samples at a lower temperature (e.g., 4°C).

Time Points for Analysis: Withdraw samples from each pH condition at predetermined time

intervals (e.g., 0, 24, 48, 72 hours, and 1 week).

Sample Analysis (HPLC):

At each time point, dilute the samples to a suitable concentration for HPLC analysis.

Inject the samples into the HPLC system.

Monitor the peak area of the intact L-Tyrosine and the appearance of any new peaks,

which would indicate degradation products.

Data Analysis:

Calculate the percentage of L-Tyrosine remaining at each time point for each pH condition

relative to the initial concentration (time 0).

Plot the percentage of remaining L-Tyrosine against time for each pH to determine the

degradation rate.
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Caption: Workflow for pH stability testing of L-Tyrosine disodium salt dihydrate.
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Caption: Simplified degradation pathways of L-Tyrosine in solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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